Furan-2-yl(4-(2-methyl-6-phenoxypyrimidin-4-yl)piperazin-1-yl)methanone

• IUPAC Name: furan-2-yl-[4-(2-methyl-6-phenoxypyrimidin-4-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H20N4O3/c1-15-21-18(14-19(22-15)27-16-6-3-2-4-7-16)23-9-11-24(12-10-23)20(25)17-8-5-13-26-17/h2-8,13-14H,9-12H2,1H3
• InChI Key: NJGLOQYRGQDAAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)OC2=CC=CC=C2)N3CCN(CC3)C(=O)C4=CC=CO4
• Molecular Formula: C20H20N4O3
• Molecular Weight: 364.4 g/mol

Description

Furan-2-yl(4-(2-methyl-6-phenoxypyrimidin-4-yl)piperazin-1-yl)methanone, also known as FMP, is a chemical compound that has been used in scientific research for various applications. It is a potent inhibitor of the protein kinase CK2, which plays a role in regulating cell growth and proliferation. FMP has been studied for its potential use in cancer treatment, as well as in other areas of biomedical research.

Scientific Research Applications

Antipsychotic Potential

A study evaluated a series of conformationally restricted butyrophenones, including compounds with structures related to Furan-2-yl(4-(2-methyl-6-phenoxypyrimidin-4-yl)piperazin-1-yl)methanone, for their antipsychotic potential. These compounds were tested for affinity for dopamine and serotonin receptors and showed potential as effective antipsychotic drugs without inducing extrapyramidal side effects, indicating a promising route for the development of new treatments for psychotic disorders (Raviña et al., 2000).

Chemical Synthesis and Catalysis

The compound's chemical structure is akin to those involved in In(OTf)3-catalyzed tandem aza-Piancatelli rearrangement/Michael reaction studies. This synthesis pathway highlights the utility of furan derivatives in constructing complex and biologically relevant molecular frameworks, offering a method for efficiently generating diverse heterocyclic compounds with potential therapeutic applications (B. Reddy et al., 2012).

Dye-Sensitized Solar Cells

A related furan derivative was investigated for its use in dye-sensitized solar cells (DSSCs), demonstrating that furan-based linkers in phenothiazine derivatives can significantly enhance solar energy conversion efficiency. This suggests that similar compounds, such as this compound, could be explored for their photovoltaic properties, potentially contributing to the development of more efficient solar cells (Se Hun Kim et al., 2011).

Antidepressant and Anxiolytic Effects

Research into novel derivatives, including those structurally related to this compound, showed promising antidepressant and anxiolytic activities. These findings open avenues for developing new therapeutic agents to treat depression and anxiety disorders, highlighting the compound's potential impact on psychiatric medication (J. Kumar et al., 2017).